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Compound of Interest

Compound Name: 1H-indazole-6-carbaldehyde

Cat. No.: B2382335

1H-Indazole-6-carbaldehyde (CAS No. 669050-69-5) is a heterocyclic aromatic compound
that has emerged as a critical building block in modern synthetic chemistry.[1][2] Its structure,
featuring a fused pyrazole and benzene ring system with a reactive aldehyde group at the 6-
position, makes it a highly versatile intermediate. The indazole core is recognized as a valuable
pharmacophore, acting as a bioisostere for the indole nucleus and enabling strong hydrogen
bond interactions within protein binding pockets.[3][4] This unique reactivity and biological
relevance have positioned 1H-indazole-6-carbaldehyde as a key starting material for the
synthesis of complex molecules, particularly in the development of novel pharmaceuticals and
agrochemicals.[1]

This guide provides a comprehensive overview of the commercial availability, procurement,
handling, and strategic applications of 1H-indazole-6-carbaldehyde, offering field-proven
insights for professionals in research and drug development.

Part 1: Commercial Availability and Supplier
Overview

1H-Indazole-6-carbaldehyde is readily available from a variety of chemical suppliers, catering
to needs ranging from small-scale research to bulk manufacturing. The compound is typically
supplied as a pale yellow to off-white solid or powder with purities commonly exceeding 95%.

[1]5]
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Below is a summary of representative commercial sources and product specifications.
Researchers should always consult the supplier's Certificate of Analysis for lot-specific data.

Product )
] ] Available Pack
Supplier Name/Synonym  CAS Number Purity )
Sizes
S
Sigma-Aldrich 1H-Indazole-6- Not specified,
669050-69-5 95% _ _
(Merck) carboxaldehyde requires login
Thermo Scientific  1H-Indazole-6-
_ 669050-69-5 97% 19,59
Chemicals carboxaldehyde
Santa Cruz 1-H-Indazole-6- N N
) 669050-69-5 Not specified Not specified
Biotechnology carboxaldehyde
1H-Indazole-6- B
Chem-Impex 669050-69-5 > 95% (HPLC) Not specified
carbaldehyde
US Biological 1H-Indazole-6-
_ . 669050-69-5 =295% (HPLC) 250mg, 1g, 59
Life Sciences carbaldehyde

Part 2: Physicochemical and Safety Data

A clear understanding of the compound's properties is essential for its effective use and safe
handling.
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Property Value Source
Molecular Formula CsHeN20 [1112]
Molecular Weight 146.15 g/mol [1][2]

Pale yellow to off-white
Appearance ] [1][6]
solid/powder

Melting Point 181-185 °C [6]

SMILES String O=Cclccc2cn[nH]c2c1
JTWYTTXTIFDYAG-

InChl Key [6]

UHFFFAOYSA-N

N Store at 0-8 °C, often under an
Storage Conditions ) [11[7]
inert atmosphere

Safety & Handling

While a comprehensive safety data sheet (SDS) was not available for 1H-indazole-6-
carbaldehyde specifically, GHS information for related compounds and general laboratory
chemical safety protocols dictate stringent handling procedures.[8] The SDS for the related
compound 1H-Indazole-6-carboxylic acid indicates potential for irritation.[9]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[9]

» Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of dust.[9]

e Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling.[9][10]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

Part 3: Procurement and Synthetic Context
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The availability of 1H-indazole-6-carbaldehyde is a direct result of its utility as a synthetic
intermediate. Understanding the procurement process and the general synthetic logic for this
class of compounds provides a complete picture for the research scientist.

Procurement Workflow

A systematic approach to procurement ensures the acquisition of high-quality material suitable
for the intended research.

Supplier Identification Request Quotation Specify Requirements Review Safety Data Sheet e Euidiess Gikn Receive & Log Material
(e.g., Sigma, Thermo) (Price, Availability) (Purity 295%, Pack Size) (Mandatory Step) (Verify CoA)

Click to download full resolution via product page

Caption: A typical procurement workflow for acquiring research-grade chemicals.

Synthetic Rationale: Why this Intermediate Exists

The commercial synthesis of substituted indazole aldehydes is often achieved through the
chemical transformation of more readily available precursors. While specific routes for the 6-
carbaldehyde are proprietary, a common and efficient method for producing related isomers,
such as 1H-indazole-3-carboxaldehydes, involves the nitrosation of the corresponding indoles.
[4][11][12] This process typically involves treating an indole with a nitrosating agent like sodium
nitrite in an acidic medium, which leads to a ring-opening and subsequent re-closure to form
the indazole-aldehyde structure.[12] The existence of robust synthetic routes like these makes
1H-indazole-6-carbaldehyde and its analogs accessible as commercial building blocks for
further elaboration in drug discovery programs.

Part 4: Core Applications in Research and
Development

The aldehyde functional group on the indazole scaffold is a versatile chemical handle, allowing
for a wide range of subsequent reactions. This reactivity is the cornerstone of its value in
medicinal chemistry and materials science.
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Caption: The role of 1H-Indazole-6-carbaldehyde as a key intermediate.

Pharmaceutical Development: The primary application of this compound is in the synthesis
of potential drug candidates. The indazole nucleus is a key feature in several approved
kinase inhibitors used in oncology, such as Pazopanib and Axitinib.[4] The aldehyde allows
for the construction of diverse side chains and heterocyclic systems necessary to achieve
target specificity and potency.[1][11] Research has highlighted its use in developing
treatments for cancer and neurological disorders.[1][13]

Agrochemicals: Similar to pharmaceuticals, the structural motifs derived from 1H-indazole-6-
carbaldehyde are used to create innovative crop protection solutions.[1]

Biochemical Research: The compound and its derivatives can be used as reagents in
biochemical assays to study enzyme activities and molecular interactions, thereby facilitating
the broader drug discovery process.[13]

Conclusion
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1H-Indazole-6-carbaldehyde is a commercially accessible and highly valuable reagent for
chemical research, particularly in the fields of medicinal chemistry and drug development. Its
availability from multiple suppliers in reliable purities, combined with its versatile reactivity,
ensures its continued importance as a strategic building block. For researchers and scientists,
a thorough understanding of its properties, safe handling protocols, and synthetic applications
is paramount to leveraging its full potential in the creation of novel and impactful molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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